Cyclopropanecarbonyl chloride, 2-chloro-2-fluoro-1-methyl-(9CI)

• CAS RN: 128230-83-1
• Molecular Formula: C5H5Cl2FO
• Molecular Weight: 170.99 g/mol
• IUPAC Name: 2-chloro-2-fluoro-1-methylcyclopropane-1-carbonyl chloride
• InChI: InChI=1S/C5H5Cl2FO/c1-4(3(6)9)2-5(4,7)8/h2H2,1H3
• InChI Key: PFIHCNJKOIKNPW-UHFFFAOYSA-N
• SMILES: CC1(CC1(F)Cl)C(=O)Cl
• synonyms: Cyclopropanecarbonyl chloride, 2-chloro-2-fluoro-1-methyl- (9CI)

Description

Cyclopropanecarbonyl chloride, 2-chloro-2-fluoro-1-methyl-(9CI) is a chemical compound that has gained significant attention in scientific research. It is an important intermediate in the synthesis of various organic compounds and has been widely used in drug discovery and development.

Mechanism Of Action

The mechanism of action of Cyclopropanecarbonyl chloride, 2-chloro-2-fluoro-1-methyl-(9CI) is not well understood. However, it is believed to act by inhibiting the activity of enzymes involved in various biological processes. It may also interfere with the synthesis of DNA and RNA, leading to cell death.

Biochemical And Physiological Effects

Cyclopropanecarbonyl chloride, 2-chloro-2-fluoro-1-methyl-(9CI) has been shown to have various biochemical and physiological effects. It has been found to have antiviral, antibacterial, and anticancer properties. It has also been shown to inhibit the growth of certain types of tumors and to induce apoptosis in cancer cells.

Advantages And Limitations For Lab Experiments

Cyclopropanecarbonyl chloride, 2-chloro-2-fluoro-1-methyl-(9CI) has several advantages for lab experiments. It is readily available and relatively inexpensive. It is also stable and easy to handle. However, it has some limitations. It is highly reactive and requires careful handling. It is also toxic and can be harmful if not handled properly.

Future Directions

There are several future directions for the research on Cyclopropanecarbonyl chloride, 2-chloro-2-fluoro-1-methyl-(9CI). One direction is to explore its potential as an anticancer drug. Another direction is to investigate its antiviral and antibacterial properties further. Additionally, it could be used as a starting material for the synthesis of new organic compounds with potentially useful properties. Finally, more research is needed to understand the mechanism of action of this compound and how it interacts with biological systems.
Conclusion:
In conclusion, Cyclopropanecarbonyl chloride, 2-chloro-2-fluoro-1-methyl-(9CI) is an important intermediate in the synthesis of various organic compounds and has been widely used in scientific research. It has several advantages for lab experiments, but also has some limitations. Its biochemical and physiological effects have been extensively studied, and it has shown promising potential as an anticancer, antiviral, and antibacterial agent. More research is needed to fully understand its mechanism of action and to explore its potential in drug discovery and development.

Scientific Research Applications

Cyclopropanecarbonyl chloride, 2-chloro-2-fluoro-1-methyl-(9CI) has been extensively used in scientific research as an intermediate in the synthesis of various organic compounds. It has been used in the development of new drugs, such as antiviral agents, antibiotics, and anticancer drugs. It has also been used in the synthesis of agrochemicals, such as herbicides and insecticides.

Synthesis routes and methods

Procedure details

In a distillation equipment, a mixture of 51 g (0.33 mol) of 2-fluoro-2-chloro-1-methylcyclopropanecarboxylic acid and 60 g (0.5 mol) of thionyl chloride is heated slowly with stirring, during which process excess thionyl chloride distils over first and the desired product later. In this manner, 54 g (97% of theory) of 2-fluoro-2-chloro-1-methylcyclopropanecarbonyl chloride are obtained in the form of a liquid of boiling point 82-85° C./ 100 mbar.